Self-assembly, highly modified spontaneous emission and energy transfer properties of LaPO4:Ce3+, Tb3+ inverse opals
Dalton Transactions Pub Date: 2013-04-09 DOI: 10.1039/C3DT50390A
Abstract
The modification of photonic crystals (PCs) on photoluminescence of rare earth (RE) ions has attracted considerable interest, however, the modification of PCs on energy transfer (ET) processes of two separate RE centers has not been investigated yet. In this paper, three-dimensional Ce3+, Tb3+-codoped LaPO4 inverse opal PCs (IOPCs) were fabricated by the PMMA colloidal template method. The modification of the photonic stop band (PSB) on

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